Cas no 1785131-59-0 (3-{[1-(Methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{[1-(Methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione
• CAS No: 1785131-59-0
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5916002
• PubChem ID: 84671821
• Update Time: 2025-07-14

3-{[1-(Methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione
• EN300-2002330
• 1785131-59-0
• 3-{[1-(Methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H17NO2S/c1-10-9(3-4-9)6-8-2-5-13(11,12)7-8/h8,10H,2-7H2,1H3
• InChI Key： YLFQICCYERYXCR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)CC1(CC1)NC)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[1-(Methylamino)cyclopropyl]methyl}-1lambda6-thiolane-1,1-dione

3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione (CAS No. 1785131-59-0): An Overview of Its Structure, Properties, and Applications

3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione, with the CAS number 1785131-59-0, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive structural features and potential applications in various scientific and pharmaceutical domains.

The molecular structure of 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione is composed of a thiolane ring with a methyl-substituted cyclopropyl group and a methylamino functionality. The thiolane ring, specifically the 1λ⁶-thiolane-1,1-dione moiety, imparts unique chemical properties to the compound. The cyclopropyl group, known for its high ring strain, adds to the molecule's reactivity and stability. The methylamino group further enhances the compound's versatility by introducing additional functional groups that can participate in various chemical reactions.

Recent studies have highlighted the potential of 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione in drug discovery and development. One notable application is its use as a scaffold for the synthesis of novel bioactive compounds. The cyclopropyl and methylamino functionalities provide multiple points of modification, allowing chemists to tailor the compound for specific biological targets. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors of key enzymes involved in various diseases.

In the realm of medicinal chemistry, 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione has shown promise in the development of anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating specific signaling pathways involved in inflammation.

Beyond its medicinal applications, 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione has also been investigated for its potential in materials science. The unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of polymer-based materials with enhanced mechanical strength and thermal stability.

The synthesis of 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione involves several well-defined steps that highlight the complexity and precision required in organic synthesis. One common approach involves the reaction of a thiolane derivative with a suitably functionalized cyclopropyl compound followed by the introduction of the methylamino group. The choice of reagents and reaction conditions is critical to achieving high yields and purity.

In terms of physical properties, 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione is typically a solid at room temperature with a well-defined melting point. Its solubility characteristics vary depending on the solvent used, but it generally exhibits good solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various chemical reactions and analytical techniques.

The spectroscopic characterization of 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and help confirm the identity and purity of the compound. NMR spectra typically show distinct signals corresponding to the various functional groups present in the molecule, while MS data provide accurate mass measurements that are essential for structural elucidation.

In conclusion, 3-{[1-(Methylamino)cyclopropyl]methyl}-1λ⁶-thiolane-1,1-dione (CAS No. 1785131-59-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for developing novel bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and properties of this intriguing molecule, further solidifying its importance in the field of chemistry.